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Compound Name:
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CAS No.: 61704-36-7

Cat. No.: B13341988
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Technical Profile: 4-(3-Chlorophenyl)pyridine-2-
carbaldehyde
Content Type: Structural Elucidation & Characterization Guide Target Analyte: 4-(3-
Chlorophenyl)pyridine-2-carbaldehyde (C₁₂H₈ClNO) Methodology: Suzuki-Miyaura Coupling

/ Spectroscopic Profiling

Executive Summary
4-(3-Chlorophenyl)pyridine-2-carbaldehyde is a bifunctional heterocyclic scaffold widely

utilized in medicinal chemistry as a precursor for Schiff bases, hydrazones, and imidazo[1,5-

a]pyridine derivatives. Its structural integrity relies on the precise installation of a meta-

chlorophenyl ring at the C4 position of the pyridine core, adjacent to a reactive aldehyde at C2.

This guide provides a comprehensive spectroscopic framework for the identification,

characterization, and validation of this compound. It distinguishes the molecule from its
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common regioisomers (e.g., the 6-substituted or 4-chlorophenyl analogs) through specific NMR

splitting patterns and Mass Spectrometry isotope signatures.

Synthesis & Retrosynthetic Logic
To understand the impurity profile and expected spectral data, one must understand the

genesis of the molecule. The most robust route is the Suzuki-Miyaura Cross-Coupling of 4-

bromopyridine-2-carbaldehyde (often protected as an acetal) with 3-chlorophenylboronic acid.

Reaction Pathway Diagram
The following workflow illustrates the synthesis and critical workup steps required to isolate the

aldehyde in high purity.
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Figure 1: Synthetic workflow for the target aldehyde via Suzuki coupling and acetal

deprotection.[1][2][3][4][5][6][7][8][9]

Spectroscopic Profiling
The following data represents the Target Specification for high-purity (>98%) material.

Mass Spectrometry (MS)
The chlorine atom provides a definitive isotopic fingerprint.

Ionization Mode: ESI+ or EI (70 eV).

Molecular Ion: The parent peak cluster is diagnostic.
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m/z Value Relative Intensity Assignment

217.03 100% (Base Peak) [M+H]⁺ (³⁵Cl isotope)

219.03 ~32% [M+H]⁺ (³⁷Cl isotope)

189.0 Variable [M - CO]⁺ (Loss of carbonyl)

153.1 Variable [M - CO - Cl]⁺ (Dechlorination)

Analyst Note: The 3:1 ratio between m/z 217 and 219 is the primary "Pass/Fail" check for the

presence of the chlorine substituent.

Infrared Spectroscopy (FT-IR)
Medium: KBr pellet or ATR (Attenuated Total Reflectance).

Key Diagnostic Bands:

Frequency (cm⁻¹) Vibration Mode Structural Origin

1705 - 1715 ν(C=O)
Aldehyde (Strong, sharp). Key

functional group.

2850, 2750 ν(C-H)
Fermi Doublet. Characteristic

of the aldehyde C-H stretch.

1580 - 1595 ν(C=N) Pyridine ring skeletal vibration.

1080 - 1095 ν(Ar-Cl)

Aryl chloride stretch (often

obscured but diagnostic in

fingerprint).

880, 780 γ(C-H)
Out-of-plane bending (meta-

substituted benzene).
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Nuclear Magnetic Resonance (NMR) Analysis
This is the definitive method for structural elucidation. The presence of the meta-chlorophenyl

group breaks symmetry, resulting in a complex but resolvable aromatic region.

¹H NMR (400 MHz, CDCl₃)
Solvent: Chloroform-d (δ 7.26 ppm reference).

Shift (δ ppm) Multiplicity Integral Assignment
Coupling (J
Hz)

10.12 Singlet (s) 1H CHO (Aldehyde) -

8.78 Doublet (d) 1H Py-H6 J = 5.2 Hz

8.15 Singlet (d) 1H Py-H3 J ~ 1.5 Hz (meta)

7.68
Doublet of

Doublets (dd)
1H Py-H5 J = 5.2, 1.8 Hz

7.62 Singlet (t) 1H Ar-H2' J ~ 2.0 Hz

7.55 Multiplet (m) 1H Ar-H6' -

7.45 Multiplet (m) 2H Ar-H4', Ar-H5' -

Structural Logic (Why these shifts?):

Py-H6 (8.78 ppm): Most deshielded aromatic proton due to proximity to the electronegative

pyridine nitrogen.

Py-H3 (8.15 ppm): Deshielded by the adjacent carbonyl (anisotropy) and the pyridine ring

current. It appears as a singlet or tight doublet due to weak meta-coupling.

Ar-H2' (7.62 ppm): The proton on the chlorophenyl ring between the Cl and the pyridine

connection. It appears as a triplet (coupling to H4' and H6') but often looks like a broad

singlet.

¹³C NMR (100 MHz, CDCl₃)
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Solvent: Chloroform-d (δ 77.16 ppm reference).

Shift (δ ppm) Carbon Type Assignment

193.2 C=O Aldehyde Carbonyl

153.5 Quaternary (C)
Py-C2 (Ortho to N, ipso to

CHO)

150.4 CH Py-C6 (Alpha to N)

148.1 Quaternary (C) Py-C4 (Ipso to phenyl ring)

139.2 Quaternary (C) Ar-C1' (Ipso to pyridine)

135.5 Quaternary (C) Ar-C3' (C-Cl)

130.5 CH Ar-C5'

129.8 CH Ar-C2'

127.5 CH Ar-H4'

125.4 CH Ar-H6'

122.1 CH Py-C5

119.8 CH Py-C3

NMR Connectivity Diagram
The following graph visualizes the splitting logic, helping confirm the regiochemistry (4-

substituted vs 3- or 6-substituted).

Pyridine Ring Signals 3-Chlorophenyl Signals

4-(3-Chlorophenyl)pyridine-2-carbaldehyde

H6: Doublet
(Adj to N, J~5Hz)

H3: Singlet/Meta-d
(Adj to CHO)

H5: dd
(Couples to H6 & H3)

H2': Broad Singlet
(Isolated between Cl/Py)

H4'/H5'/H6': Multiplet
(Complex overlap)
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Figure 2: 1H NMR splitting logic. The key differentiator is the H3 singlet/meta-doublet,

distinguishing it from 3-substituted pyridines.

Experimental Protocol (Validation)
To ensure the spectra above are reproducible, the following purification protocol is

recommended. Impurities like bis-coupled products or residual boronic acid will severely distort

the aromatic region (7.4 - 7.8 ppm).

Workup: Following the Suzuki coupling, quench with water and extract with Ethyl Acetate

(3x).

Wash: Wash combined organics with Brine, then dry over Na₂SO₄.

Purification: Flash Column Chromatography (Silica Gel).

Mobile Phase: Hexane:Ethyl Acetate (Gradient 90:10 to 70:30).

Rf Value: ~0.4 (in 80:20 Hex:EtOAc). The aldehyde is less polar than the boronic acid but

more polar than the bromo-precursor.

Recrystallization: If oil persists, recrystallize from minimal hot Ethanol/Hexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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